Cas no 866132-36-7 (Pyrazolo[1,5-a]pyrimidine, 6-(3-chlorophenyl)-2-methyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidine, 6-(3-chlorophenyl)-2-methyl-
• CAS No: 866132-36-7
• MF: C₁₃H₁₀ClN₃
• MW: 243.691601276398
• MDL: MFCD03305778
• CID: 5234015
• Update Time: 2026-03-08

Pyrazolo[1,5-a]pyrimidine, 6-(3-chlorophenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 6-(3-chlorophenyl)-2-methyl-

• MDL： MFCD03305778
• Inchi： 1S/C13H10ClN3/c1-9-5-13-15-7-11(8-17(13)16-9)10-3-2-4-12(14)6-10/h2-8H,1H3
• InChI Key： DIFUSBHIPZFZSM-UHFFFAOYSA-N
• SMILES： C12=CC(C)=NN1C=C(C1=CC=CC(Cl)=C1)C=N2

Additional information on Pyrazolo[1,5-a]pyrimidine, 6-(3-chlorophenyl)-2-methyl-

Introduction to 6-(3-Chlorophenyl)-2-methyl-Pyrazolo[1,5-a]pyrimidine (CAS No. 866132-36-7)

6-(3-Chlorophenyl)-2-methyl-pyrazolo[1,5-a]pyrimidine (CAS No. 866132-36-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 6-(3-chlorophenyl)-2-methyl-pyrazolo[1,5-a]pyrimidine is characterized by a pyrazolo[1,5-a]pyrimidine core with a 3-chlorophenyl substituent at the 6-position and a methyl group at the 2-position. The unique arrangement of these substituents imparts specific pharmacological properties to the molecule, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of 6-(3-chlorophenyl)-2-methyl-pyrazolo[1,5-a]pyrimidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 6-(3-chlorophenyl)-2-methyl-pyrazolo[1,5-a]pyrimidine has also shown significant antiviral activity against several viral strains. A research team from the University of California reported in the Antiviral Research journal that this compound effectively inhibits the replication of influenza A virus by targeting key viral enzymes. This finding opens up new possibilities for developing antiviral drugs to combat influenza and other viral infections.

The anticancer potential of 6-(3-chlorophenyl)-2-methyl-pyrazolo[1,5-a]pyrimidine has also been explored in several preclinical studies. A study conducted at the National Cancer Institute found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of cell cycle progression and the activation of pro-apoptotic pathways. These findings suggest that 6-(3-chlorophenyl)-2-methyl-pyrazolo[1,5-a]pyrimidine could be a valuable lead compound for developing novel anticancer therapies.

Beyond its direct biological activities, 6-(3-chlorophenyl)-2-methyl-pyrazolo[1,5-a]pyrimidine has also been investigated as a scaffold for drug design. The flexibility and versatility of its structure allow for the introduction of various functional groups to optimize its pharmacological properties. For example, researchers at Harvard University have synthesized several derivatives of this compound with enhanced potency and selectivity against specific targets. These derivatives are currently being evaluated in preclinical studies for their potential as therapeutic agents.

The synthesis of 6-(3-chlorophenyl)-2-methyl-pyrazolo[1,5-a]pyrimidine involves a multi-step process that typically starts with the formation of a pyrazolopyrimidine core followed by functionalization with the desired substituents. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 2-methyl-4-amino-5-cyanoimidazole with 3-chlorobenzaldehyde followed by cyclization to form the final product.

In conclusion, 6-(3-chlorophenyl)-2-methyl-pyrazolo[1,5-a]pyrimidine (CAS No. 866132-36-7) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its anti-inflammatory, antiviral, and anticancer properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of novel drugs for various diseases.